Cas no 1549583-61-0 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methylbutyl)- )

• Product Name: 1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methylbutyl)-
• CAS No: 1549583-61-0
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5263597
• Update Time: 2025-05-25

1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(3-methylbutyl)-1,3,5-triazin-2(1H)-one (ACI)
• 1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methylbutyl)-

• Inchi： 1S/C8H14N4O/c1-5(2)3-4-6-10-7(9)12-8(13)11-6/h5H,3-4H2,1-2H3,(H3,9,10,11,12,13)
• InChI Key： KFWABOHGXRFFBL-UHFFFAOYSA-N
• SMILES： O=C1N=C(CCC(C)C)NC(N)=N1

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methylbutyl)-

Comprehensive Overview of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methylbutyl)- (CAS No. 1549583-61-0)

1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methylbutyl)- (CAS No. 1549583-61-0) is a specialized organic compound belonging to the triazine family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure characterized by a triazine core substituted with an amino group and a 3-methylbutyl side chain, which contributes to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery, catalysis, and advanced material synthesis.

The growing demand for high-performance compounds in the pharmaceutical and chemical industries has placed 1,3,5-Triazin-2(1H)-one derivatives under the spotlight. Recent studies highlight their utility as building blocks for designing novel small-molecule inhibitors and biologically active agents. For instance, the 6-amino and 4-(3-methylbutyl) substitutions in this compound may enhance its binding affinity to specific biological targets, making it a candidate for therapeutic applications. Additionally, its stability and solubility profile are critical factors for formulation scientists working on drug delivery systems.

From an industrial perspective, CAS No. 1549583-61-0 is also gaining traction in green chemistry initiatives. The compound's potential as a sustainable catalyst or ligand in organic transformations aligns with the global shift toward eco-friendly synthesis methods. Researchers are exploring its use in C–H activation and cross-coupling reactions, which are pivotal in producing fine chemicals and pharmaceutical intermediates. This aligns with the broader trend of optimizing atom economy and reducing hazardous byproducts.

Another area of interest is the compound's role in material science. The triazine scaffold is renowned for its thermal stability and electronic properties, making it suitable for developing advanced polymers, coatings, and even electronic materials. For example, modifications of the 6-amino-4-(3-methylbutyl)-1,3,5-triazin-2(1H)-one structure could lead to materials with tailored mechanical strength or conductive properties, addressing needs in sectors like aerospace and renewable energy.

In summary, 1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methylbutyl)- (CAS No. 1549583-61-0) represents a versatile compound with significant potential across multiple disciplines. Its applications span from life sciences to industrial chemistry, driven by its adaptable molecular framework. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, sustainability, and technology.